Cas no 1704215-63-3 (4-(3-bromo-4-chlorophenyl)but-3-en-2-amine)

• Product Name: 4-(3-bromo-4-chlorophenyl)but-3-en-2-amine
• CAS No: 1704215-63-3
• MF: C₁₀H₁₁BrClN
• MW: 260.558040857315
• CID: 5863797
• PubChem ID: 103091382
• Update Time: 2025-10-12

4-(3-bromo-4-chlorophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-chlorophenyl)but-3-en-2-amine
• EN300-1910302
• 1704215-63-3

• Inchi： 1S/C10H11BrClN/c1-7(13)2-3-8-4-5-10(12)9(11)6-8/h2-7H,13H2,1H3/b3-2+
• InChI Key： BDCLVOIRKPGCKX-NSCUHMNNSA-N
• SMILES： BrC1=C(C=CC(=C1)/C=C/C(C)N)Cl

Computed Properties

• Exact Mass: 258.97634g/mol
• Monoisotopic Mass: 258.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 4-(3-bromo-4-chlorophenyl)but-3-en-2-amine

Introduction to 4-(3-bromo-4-chlorophenyl)but-3-en-2-amine (CAS No. 1704215-63-3)

4-(3-bromo-4-chlorophenyl)but-3-en-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by its CAS number 1704215-63-3, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both bromo and chloro substituents on the aromatic ring, combined with the butenamine moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 4-(3-bromo-4-chlorophenyl)but-3-en-2-amine consists of a phenyl ring substituted at the 3-position with a bromine atom and at the 4-position with a chlorine atom. This dichlorobromophenyl group is flanked by an allylamine group at the 2-position of the butene backbone. Such a configuration provides multiple sites for functionalization, enabling the synthesis of derivatives with tailored biological activities. The compound's reactivity is further enhanced by the presence of double bonds, which can participate in various organic transformations.

In recent years, there has been a growing interest in exploring the pharmacological potential of arylalkylamine derivatives. These compounds have shown promise in various preclinical studies as intermediates for drugs targeting neurological disorders, inflammation, and cancer. The specific combination of substituents in 4-(3-bromo-4-chlorophenyl)but-3-en-2-amine makes it an attractive candidate for further investigation into its pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The aromatic ring with electron-withdrawing substituents can interact with biological targets in a manner that enhances binding affinity. Additionally, the butenamine moiety can serve as a linker to attach other pharmacophores, increasing the compound's versatility. Recent studies have highlighted the importance of such structural features in designing molecules that can effectively interact with biological systems.

The synthesis of 4-(3-bromo-4-chlorophenyl)but-3-en-2-amine involves multi-step organic reactions, typically starting from commercially available precursors such as 3-bromo-4-chlorobenzaldehyde. The aldehyde undergoes condensation with allylamine to form an imine intermediate, which is subsequently reduced to yield the desired amine. This synthetic route highlights the compound's accessibility and feasibility for large-scale production, provided optimal conditions are maintained.

From a research perspective, one of the key areas of interest is understanding how structural modifications affect biological activity. For instance, varying the position or type of substituents on the phenyl ring can significantly alter the compound's interactions with target proteins. Similarly, changes in the length or configuration of the butene backbone can influence metabolic stability and bioavailability. These insights are crucial for optimizing drug candidates and improving their therapeutic efficacy.

The computational modeling of 4-(3-bromo-4-chlorophenyl)but-3-en-2-amine has also been instrumental in guiding experimental design. Advanced techniques such as molecular docking and quantum mechanical calculations allow researchers to predict binding affinities and identify potential binding pockets on biological targets. Such computational approaches complement traditional experimental methods and accelerate the discovery process by providing rapid screening of virtual libraries.

In conclusion, 4-(3-bromo-4-chlorophenyl)but-3-en-2-amine represents a promising scaffold for pharmaceutical development due to its unique structural features and potential biological activities. Its synthesis is well-documented, and ongoing research continues to uncover new applications for this compound and its derivatives. As our understanding of molecular interactions evolves, it is likely that compounds like this will play an increasingly important role in addressing unmet medical needs.